Cas no 155-16-8 (5-fluoro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

5-fluoro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione structure
155-16-8 structure
Product Name:5-fluoro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
CAS No:155-16-8
MF:C5H5FN2O2
MW:144.103804349899
MDL:MFCD20544774
CID:169471
PubChem ID:78957
Update Time:2025-04-19

5-fluoro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,5-fluoro-1-methyl-
    • 5-fluoro-1-methylpyrimidine-2,4-dione
    • 1-Methyl-5-fluorouracil
    • 1-Methyl-5-fluoruracil
    • 1-Methyl-5-fluor-uracil
    • 5-Fluor-1-methyl-uracil
    • 5-fluoro-1-methyl-1H-pyrimidine-2,4-dione
    • 5-fluoro-1-methylpyrimidine-2,4(1h,3h)-dione
    • 5-Fluoro-1-methyluracil
    • AC1L2WBY
    • AC1Q6D52
    • CTK4C8561
    • NSC80843
    • SureCN4379234
    • Uracil, 5-fluoro-1-methyl-
    • 5-fluoro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • CCG-40390
    • Z821318444
    • EN300-2007920
    • l-Methyl-5-fluoruracil
    • AT19357
    • SCHEMBL4379234
    • 155-16-8
    • NSC 80843
    • DTXSID80165782
    • Q63398690
    • NSC-80843
    • MDL: MFCD20544774
    • Inchi: 1S/C5H5FN2O2/c1-8-2-3(6)4(9)7-5(8)10/h2H,1H3,(H,7,9,10)
    • InChI Key: PPCVYQHUOMISIG-UHFFFAOYSA-N
    • SMILES: FC1C(NC(N(C)C=1)=O)=O

Computed Properties

  • Exact Mass: 144.03355
  • Monoisotopic Mass: 144.03350557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.41
  • LogP: -0.78730

5-fluoro-1-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Pricemore >>

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